Cas no 21620-29-1 (1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone)

1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone structure
21620-29-1 structure
Product Name:1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone
CAS No:21620-29-1
MF:C10H12O8
MW:260.197484016418
CID:2656598
PubChem ID:574635
Update Time:2025-04-21

1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-tetraoxacyclotetradecane-5,7,12,14-tetrone
    • CTKMTNCPSWUZPW-UHFFFAOYSA-N
    • Malonic acid, bimol. cyclic ethylene ester
    • DTXSID80341640
    • DTXCID00292721
    • SCHEMBL12158580
    • 21620-29-1
    • 1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone
    • Inchi: 1S/C10H12O8/c11-7-5-9(13)17-3-4-18-10(14)6-8(12)16-2-1-15-7/h1-6H2
    • InChI Key: CTKMTNCPSWUZPW-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)OCCOC(CC(=O)OCC1)=O)=O

Computed Properties

  • Exact Mass: 260.05321734Da
  • Monoisotopic Mass: 260.05321734Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 105Ų
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